
Bromochloromethane proper disposal
procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromochloromethane

Cat. No.: B122714 Get Quote

Proper management and disposal of bromochloromethane are critical for ensuring laboratory

safety and environmental protection. As a halogenated solvent, it is classified as a hazardous

waste and must be handled according to strict protocols. Adherence to these procedures

minimizes risks of exposure, which can cause skin, eye, and respiratory irritation, and prevents

environmental contamination.[1][2][3]

Immediate Safety and Handling
Before handling bromochloromethane, ensure all necessary safety measures are in place.

1. Engineering Controls:

Always handle bromochloromethane inside a properly functioning and certified laboratory

chemical fume hood.[4]

Ensure that an eyewash station and a safety shower are readily accessible.[2]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side shields or a full face shield.[1][5]

Skin Protection: A lab coat is required.[6] Wear chemically resistant gloves, such as nitrile or

PVC. Always consult the glove manufacturer's compatibility chart for the specific chemical.[1]

[7]
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Respiratory Protection: If working outside a fume hood is unavoidable, respiratory protection

may be required. This necessitates enrollment in a formal Respiratory Protection Program.[4]

[8]

Waste Collection and Segregation
Proper segregation and collection of bromochloromethane waste is a crucial step in the

disposal process. Halogenated solvents require separate waste streams from non-halogenated

waste to ensure proper treatment and to manage disposal costs effectively.[6][9]

Step 1: Select an Appropriate Waste Container

Use a compatible container made of polyethylene or glass.[4][7]

Crucially, do not use metal containers. Halogenated solvents can degrade to form acids,

which will corrode metal. Avoid aluminum, galvanized steel, brass, or copper containers.[1][4]

The container must have a secure, tightly-sealing screw cap to prevent leaks and the escape

of vapors.[4][6]

Step 2: Label the Container

A "Dangerous Waste" or "Hazardous Waste" label must be affixed to the container before

any waste is added.[4][9]

The label must clearly identify the contents, for example: "Waste: Bromochloromethane"

and list all chemical constituents and their approximate percentages.[6][9]

Step 3: Segregate the Waste

Halogenated vs. Non-Halogenated: Never mix bromochloromethane or other halogenated

solvents with non-halogenated solvent waste.[6][7]

Incompatible Materials: Do not mix bromochloromethane waste with acids, bases, strong

oxidizing agents, or reactive metals such as aluminum, magnesium, or zinc.[2][4]

Waste Storage
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Collected waste must be stored safely in a designated Satellite Accumulation Area while

awaiting pickup.

Location: Store containers in a cool, dry, and well-ventilated area, away from direct sunlight,

heat, or any sources of ignition.[2][4]

Containment: Store the waste container within secondary containment, such as a

polypropylene tub, to contain any potential leaks.[4]

Security: Keep containers in a secured area or one that is only accessible to authorized

personnel.[8][10]

Condition: Ensure the container is kept tightly closed except when actively adding waste.[9]

Store it in an upright position.[1]

Disposal Procedures
Disposal of bromochloromethane is strictly regulated. It must never be disposed of down the

drain or through evaporation.[4]

Step 1: Requesting Pickup

Once the waste container is approximately three-quarters full or is no longer being used,

arrange for its collection.[9]

Submit a chemical waste collection request form to your institution's Environmental Health

and Safety (EHS) department or equivalent authority.[4][9]

Step 2: Final Disposal

Your EHS department will transport the waste to a licensed waste disposal facility.[11]

All disposal activities must comply with local, state, and federal regulations.[1][2]

Spill Management
In the event of a spill, immediate and appropriate action is required.
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Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE, including gloves and eye protection.[1]

Contain the spill using an inert absorbent material like vermiculite, sand, or chemical spill

pillows.[5][12][13] Do not use combustible materials.[7]

Carefully collect the absorbed material into a sealable container and label it as hazardous

waste.[7][12]

Request a hazardous waste pickup from EHS.[9]

Major Spills:

Evacuate the area immediately and move upwind.[1]

Alert your institution's emergency responders and the EHS department, providing the

location and nature of the hazard.[1][9]

Restrict access to the spill area.[7]

Data Presentation: Properties and Exposure Limits
The following table summarizes key quantitative data for bromochloromethane.
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Property / Limit Value Reference

Occupational Exposure Limits

OSHA PEL (8-hr TWA) 200 ppm (1050 mg/m³) [2]

ACGIH TLV (8-hr TWA) 200 ppm [2]

NIOSH REL (TWA) 200 ppm (1050 mg/m³) [2]

NIOSH IDLH 2000 ppm [2]

Physical Properties

Density 1.991 g/cm³ [10][13]

Boiling Point 68 °C (154.4 °F) [13]

Environmental Data

Ozone Depletion Potential

(ODP)
0.12 [10]

Experimental Protocols & Workflows
The proper disposal of bromochloromethane follows a structured workflow designed to

ensure safety and compliance at every step, from initial handling to final disposal by a certified

facility.
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Caption: Workflow for the safe disposal of bromochloromethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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